![molecular formula C16H20FNO4S B2944315 2-(4-fluorophenoxy)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone CAS No. 1706163-38-3](/img/structure/B2944315.png)
2-(4-fluorophenoxy)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone
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Description
2-(4-fluorophenoxy)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C16H20FNO4S and its molecular weight is 341.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
N-Halogeno Compounds and Electrophilic Fluorination : Research by Banks et al. (1997) explores the electrophilic fluorination of nitrogen heterocycles, which is relevant to the synthesis and characterization of compounds like 2-(4-fluorophenoxy)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone. This research can provide insights into the synthesis methods and reactivity of such fluorinated compounds (Banks et al., 1997).
Cycloaddition for Azabicyclo[3.2.1]octane Synthesis : Rumbo et al. (1996) discuss the synthesis of azabicyclo[3.2.1]octane moieties through cycloaddition, which is relevant for understanding the synthesis pathways of compounds containing azabicyclo[3.2.1]octane structures, similar to the one (Rumbo et al., 1996).
Advanced Material Applications
Photochemistry of Related Compounds : Fu et al. (1998) studied the photochemistry of α-adamantylacetophenones, which can offer insights into the photostability and photochemical properties of structurally similar compounds, potentially guiding the development of materials and photochemical applications (Fu et al., 1998).
Catalytic Applications in Epoxidation : Klein and Roberts (2002) investigated the use of fluoroketones as catalysts in asymmetric epoxidation. This research provides an understanding of the potential catalytic applications of fluorinated ketones, a class to which the compound belongs (Klein & Roberts, 2002).
Biomedical Research Implications
High-Performance Liquid Chromatographic Applications : Gatti et al. (1990) focused on the use of certain aroylacrylic acids for high-performance liquid chromatography (HPLC) of biologically important thiols. Understanding the chromatographic properties and applications of related compounds can be beneficial for biomedical research involving the compound (Gatti et al., 1990).
Atom-Transfer Radical Cyclizations : Flynn et al. (1992) discussed the use of phenylsulfonylacetates in synthesis through atom-transfer radical cyclizations. This research can inform the synthesis and potential biomedical applications of compounds with phenylsulfonyl groups, such as the compound (Flynn et al., 1992).
properties
IUPAC Name |
2-(4-fluorophenoxy)-1-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20FNO4S/c1-23(20,21)15-8-12-4-5-13(9-15)18(12)16(19)10-22-14-6-2-11(17)3-7-14/h2-3,6-7,12-13,15H,4-5,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYTQBOMNPKSZBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CC2CCC(C1)N2C(=O)COC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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